(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone
Overview
Description
The compound (4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms . The compound also includes an isopropyl group, a piperidine ring, and a pyridine ring .
Molecular Structure Analysis
The molecular formula of the compound isC10H17N3O . The InChI string is InChI=1S/C10H17N3O/c1-7(2)9-12-10(14-13-9)8-3-5-11-6-4-8/h7-8,11H,3-6H2,1-2H3 . This indicates the connectivity and hydrogen count of the molecule’s atoms. Physical And Chemical Properties Analysis
The compound(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone is a solid . Its molecular weight is 195.26 g/mol . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 .
Scientific Research Applications
Anticancer Research
Compounds with 1,3,4-oxadiazole structures have been evaluated for their anticancer properties. The MTT assay is commonly used to quantify living cells by measuring the activity of mitochondrial enzymes that reduce tetrazolium dye MTT to purple formazan .
Antimicrobial Resistance (AMR)
Public health challenges due to AMR in drug therapy have led to the exploration of heterocyclic compounds like 1,3,4-oxadiazoles for new drug development. These compounds have historically provided high chemotherapeutic values and are considered in novel drug development strategies .
Agricultural Applications
The insecticidal, fungicidal, and herbicidal properties of 1,3,4-Oxadiazoles make them valuable in agriculture. They can be combined with other compounds to create effective herbicides .
Antioxidant and Antiviral Activities
Unique derivatives of 1,3,4-oxadiazole have been computationally and biologically evaluated for their anti-COVID-19 activities. Molecular docking studies in SARS-CoV-2 proteins and credible in vitro assays have been conducted to assess their potential .
Future Directions
properties
IUPAC Name |
[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-pyridin-4-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2/c1-11(2)14-18-19-15(22-14)12-5-9-20(10-6-12)16(21)13-3-7-17-8-4-13/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTXGTDDGODDHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(5-Isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone | |
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